Cas no 14624-84-1 (1,3-Diethyl-5-methyl-1,3-dihydro-benzoimidazol-2-one)

• Product Name: 1,3-Diethyl-5-methyl-1,3-dihydro-benzoimidazol-2-one
• CAS No: 14624-84-1
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5219240
• PubChem ID: 37981182
• Update Time: 2025-09-22

1,3-Diethyl-5-methyl-1,3-dihydro-benzoimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Diethyl-5-methyl-1,3-dihydro-benzoimidazol-2-one

• Inchi： 1S/C12H16N2O/c1-4-13-10-7-6-9(3)8-11(10)14(5-2)12(13)15/h6-8H,4-5H2,1-3H3
• InChI Key： BZYSKQPLOPIHED-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC)C2=CC=C(C)C=C2N1CC

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1,3-Diethyl-5-methyl-1,3-dihydro-benzoimidazol-2-one

Professional Introduction to 1,3-Diethyl-5-methyl-1,3-dihydro-benzoimidazol-2-one (CAS No. 14624-84-1)

1,3-Diethyl-5-methyl-1,3-dihydro-benzoimidazol-2-one, with the CAS number 14624-84-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzoimidazole class, a structural motif known for its broad spectrum of biological activities. The unique arrangement of ethyl and methyl substituents in its molecular framework contributes to its distinct chemical properties and potential applications in drug discovery.

The benzoimidazole core is a privileged scaffold in medicinal chemistry, exhibiting diverse pharmacological effects ranging from antimicrobial to anticancer properties. The presence of 1,3-diethyl-5-methyl groups in 1,3-Diethyl-5-methyl-1,3-dihydro-benzoimidazol-2-one modulates its electronic and steric characteristics, influencing its interactions with biological targets. This molecular design has been strategically explored to enhance binding affinity and selectivity in therapeutic contexts.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1,3-Diethyl-5-methyl-1,3-dihydro-benzoimidazol-2-one and biological macromolecules. Studies have highlighted its potential as a scaffold for developing small-molecule inhibitors targeting enzymes involved in cancer progression and inflammation. The dihydro-benzoimidazole ring system provides a rigid structure that can be fine-tuned through derivatization to optimize pharmacokinetic profiles.

In vitro investigations have demonstrated that derivatives of this compound exhibit inhibitory activity against various kinases and transcription factors. For instance, modifications at the 5-methyl position have shown enhanced potency in disrupting signaling pathways associated with chronic diseases. These findings align with the growing interest in developing next-generation therapeutics that leverage heterocyclic compounds for their structural diversity and functional versatility.

The synthesis of 1,3-Diethyl-5-methyl-1,3-dihydro-benzoimidazol-2-one involves multi-step organic transformations that highlight the compound's synthetic accessibility. Modern synthetic methodologies have enabled the efficient preparation of this scaffold, allowing researchers to rapidly explore its pharmacological space. Advances in green chemistry have also been integrated into its synthesis, reducing environmental impact while maintaining high yields and purity standards.

Preclinical studies are increasingly focusing on evaluating the safety and efficacy of benzoimidazole derivatives in animal models. The diethyl substituents in 1,3-Diethyl-5-methyl-1,3-dihydro-benzoimidazol-2-one contribute to its metabolic stability, a critical factor for drug candidates intended for clinical use. Pharmacokinetic studies have revealed promising profiles that support further development into potential drug candidates for treating neurological disorders and metabolic diseases.

The integration of machine learning algorithms has accelerated the discovery of novel analogs of 1,3-Diethyl-5-methyl-1,3-dihydro-benzoimidazol-2-one by predicting binding affinities and optimizing lead structures. These computational tools have identified promising candidates for further experimental validation, streamlining the drug discovery process. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this area by combining experimental data with predictive modeling.

The versatility of benzoimidazole derivatives extends beyond their applications in oncology and inflammation research. Emerging evidence suggests their potential role in addressing neurodegenerative diseases by modulating cholinergic pathways. The unique electronic properties of the dihydro-benzoimidazole moiety enable selective interactions with biomarkers associated with conditions such as Alzheimer's disease and Parkinson's disease.

Future research directions include exploring the stereochemical aspects of 1,3-Diethyl-5-methyl-1,3-dihydro-benzoimidazol-2-one, as enantiomeric purity can significantly influence pharmacological outcomes. Chiral resolutions and asymmetric synthesis techniques are being employed to produce enantiomerically pure forms for detailed biological evaluation. Additionally, investigating prodrug strategies could enhance bioavailability and therapeutic efficacy.

The regulatory landscape for benzoimidazole-based drugs is evolving with new guidelines emphasizing safety margins and long-term effects. Clinical trials are being designed to assess both short-term tolerability and long-term benefits using advanced biomarkers. Regulatory agencies are increasingly requiring comprehensive data on drug metabolism and excretion (DME) to support approval processes.

The economic viability of developing drugs based on compounds like 1,3-Diethyl-5-methyl-1,3-dihydro-benzoimidazol-2-one is influenced by production costs and intellectual property considerations. Contract research organizations (CROs) play a pivotal role in providing scalable synthesis routes while maintaining quality control standards. Open innovation models are also gaining traction by leveraging public-private partnerships to accelerate drug development pipelines.

In conclusion,1,3-Diethyl-5-methyl-1,3-dihydro-benzoimidazol-2-one (CAS No. 14624-84-1) represents a promising chemical entity with diverse therapeutic applications. Its unique structural features make it an attractive scaffold for designing novel therapeutics targeting chronic diseases through rational drug design approaches. Continued investment in research infrastructure will be essential to translate these findings into clinical benefits for patients worldwide.